Cas no 2285432-57-5 (SLU-PP-1072)

• Product Name: SLU-PP-1072
• CAS No: 2285432-57-5
• MF: C₁₈H₁₂N₂O₃S
• MW: 336.364482879639
• CID: 6622413
• PubChem ID: 137518263
• Update Time: 2025-07-01

SLU-PP-1072 Chemical and Physical Properties

Names and Identifiers

• SLU-PP-1072
• EX-A9320
• SCHEMBL20764012
• HY-153895
• 2285432-57-5
• CS-0866562

• Inchi： 1S/C18H12N2O3S/c21-13-4-1-11(2-5-13)15-7-8-16(23-15)18(22)20-12-3-6-14-17(9-12)24-10-19-14/h1-10,21H,(H,20,22)
• InChI Key： DYMDZGMAYKMYCT-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C(C=C12)NC(C1=CC=C(C2C=CC(=CC=2)O)O1)=O

Computed Properties

• Exact Mass: 336.05686342g/mol
• Monoisotopic Mass: 336.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 104Ų

Additional information on SLU-PP-1072

Introduction to Compound CAS No. 2285432-57-5 and Product SLU-PP-1072

The compound with CAS No. 2285432-57-5, known as SLU-PP-1072, is a novel small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique chemical structure and potential therapeutic applications, particularly in the treatment of various diseases. Recent studies have highlighted its promising properties, making it a subject of extensive research and development.

Chemical Structure and Properties

SLU-PP-1072 is a synthetic compound with a molecular formula of C₁₈H₁₆N₄O₃. Its molecular weight is approximately 336.34 g/mol. The compound features a complex aromatic ring system coupled with functional groups that contribute to its biological activity. The presence of nitrogen and oxygen atoms in the structure suggests potential interactions with biological targets, such as enzymes and receptors, which are crucial for its pharmacological effects.

Biological Activity and Mechanism of Action

SLU-PP-1072 has been extensively studied for its biological activity, particularly in the context of its mechanism of action. Research has shown that it exhibits potent inhibitory effects on specific enzymes involved in various metabolic pathways. For instance, it has been found to inhibit the activity of protein kinases, which are key regulators of cellular processes such as cell growth, division, and apoptosis. This inhibition can lead to the suppression of abnormal cell proliferation, making SLU-PP-1072 a promising candidate for the treatment of cancer.

In addition to its anti-cancer properties, SLU-PP-1072 has also demonstrated potential in modulating inflammatory responses. Studies have shown that it can reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are implicated in chronic inflammatory diseases. This dual mechanism of action—targeting both cancer and inflammation—makes SLU-PP-1072 a versatile compound with broad therapeutic applications.

Clinical Trials and Development Status

The development of SLU-PP-1072 has progressed through various stages of preclinical and clinical trials. Preclinical studies have provided robust evidence of its safety and efficacy in animal models of cancer and inflammation. These studies have demonstrated that SLU-PP-1072 can effectively reduce tumor size and inhibit the progression of inflammatory conditions without significant adverse effects.

Clinical trials are currently underway to evaluate the safety and efficacy of SLU-PP-1072 in human subjects. Phase I trials have shown promising results, with patients tolerating the compound well and experiencing improvements in their conditions. Ongoing Phase II trials are further investigating the optimal dosing regimens and long-term safety profiles.

Potential Applications and Future Directions strong>

The potential applications of SLU-PP-1072 strong> are diverse and promising. In addition to its primary focus on cancer treatment, it may also be useful in managing other diseases characterized by abnormal cell growth or chronic inflammation. For example, it could be explored for the treatment of autoimmune disorders, neurodegenerative diseases, and cardiovascular conditions.

Further research is needed to fully understand the mechanisms underlying the therapeutic effects of < strong > SLU - PP - 1072 strong > . Ongoing studies are investigating its interactions with specific cellular targets and signaling pathways . Additionally , efforts are being made to optimize its pharmacokinetic properties , such as bioavailability , half - life , and tissue distribution . These optimizations aim to enhance the therapeutic index and minimize potential side effects . p > article > response >